Cas no 49623-06-5 (1-(m-Tolyl)-1,3-butadiene)

• Product name: 1-(m-Tolyl)-1,3-butadiene
• CAS No: 49623-06-5
• MF: C₁₁H₁₂
• MW: 144.212983131409
• CID: 2640256

1-(m-Tolyl)-1,3-butadiene Chemical and Physical Properties

Names and Identifiers

• 1-(m-tolyl)-1,3-butadiene
• 1-(1,3-butadienyl)-3-methylbenzene
• (E)-1-(3-Methylphenyl)-1,3-butadiene
• 1-(m-Tolyl)-1,3-butadiene

• Inchi： 1S/C11H12/c1-3-4-7-11-8-5-6-10(2)9-11/h3-9H,1H2,2H3/b7-4+
• InChI Key： IFFZIWFIIZSRQE-QPJJXVBHSA-N
• SMILES： C1(C)C=CC=C(/C=C/C=C)C=1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 144
• Topological Polar Surface Area: 0